Cas no 2306254-36-2 ((2S)-2-amino-3-(4,4-difluorocyclohexyl)propanoic acid hydrochloride)

(2S)-2-Amino-3-(4,4-difluorocyclohexyl)propanoic acid hydrochloride is a fluorinated cyclohexylalanine derivative with applications in medicinal chemistry and peptide research. The compound features a stereochemically defined (S)-configuration at the α-carbon, ensuring enantiomeric purity for chiral synthesis. The 4,4-difluorocyclohexyl moiety enhances metabolic stability and lipophilicity, making it valuable for structure-activity relationship (SAR) studies. The hydrochloride salt improves solubility in aqueous and polar organic solvents, facilitating handling in synthetic workflows. This building block is particularly useful in designing protease inhibitors, receptor ligands, and bioactive peptides where fluorine substitution is desired for tuning pharmacokinetic properties. Its well-defined structure and functional group compatibility support precise modifications in drug discovery.

(2S)-2-amino-3-(4,4-difluorocyclohexyl)propanoic acid hydrochloride structure

2306254-36-2 structure

Product Name:(2S)-2-amino-3-(4,4-difluorocyclohexyl)propanoic acid hydrochloride

CAS No:2306254-36-2

MF:C₉H₁₆ClF₂NO₂

MW:243.678648948669

MDL:MFCD31808204

CID:5070953

PubChem ID:138958473

Update Time:2026-03-01

(2S)-2-amino-3-(4,4-difluorocyclohexyl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

- (2S)-2-amino-3-(4,4-difluorocyclohexyl)propanoic acid hydrochloride
- (S)-2-Amino-3-(4,4-difluorocyclohexyl)propanoic acid hydrochloride
- P20106
- (2S)-2-Amino-3-(4,4-difluorocyclohexyl)propanoic acid HCl
- (2S)-2-amino-3-(4,4-difluorocyclohexyl)propanoic acid;hydrochloride
- CS-0096685
- AKOS037651284
- 2306254-36-2
- EN300-22941651
- CS-16389
- MDL： MFCD31808204
- Inchi： 1S/C9H15F2NO2.ClH/c10-9(11)3-1-6(2-4-9)5-7(12)8(13)14;/h6-7H,1-5,12H2,(H,13,14);1H/t7-;/m0./s1
- InChI Key： MAJOAEKSMAWTQS-FJXQXJEOSA-N
- SMILES： Cl.FC1(CCC(C[C@@H](C(=O)O)N)CC1)F

Computed Properties

Exact Mass: 243.0837628 g/mol
Monoisotopic Mass: 243.0837628 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 211
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63.3
Molecular Weight: 243.68

(2S)-2-amino-3-(4,4-difluorocyclohexyl)propanoic acid hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM446013-100mg	(2S)-2-amino-3-(4,4-difluorocyclohexyl)propanoic acid hydrochloride	2306254-36-2	95%+	100mg	$277	2024-07-28
Chemenu	CM446013-250mg	(2S)-2-amino-3-(4,4-difluorocyclohexyl)propanoic acid hydrochloride	2306254-36-2	95%+	250mg	$443	2024-07-28
Chemenu	CM446013-500mg	(2S)-2-amino-3-(4,4-difluorocyclohexyl)propanoic acid hydrochloride	2306254-36-2	95%+	500mg	$737	2024-07-28
Chemenu	CM446013-1g	(2S)-2-amino-3-(4,4-difluorocyclohexyl)propanoic acid hydrochloride	2306254-36-2	95%+	1g	$1105	2024-07-28
Chemenu	CM446013-5g	(2S)-2-amino-3-(4,4-difluorocyclohexyl)propanoic acid hydrochloride	2306254-36-2	95%+	5g	$3316	2024-07-28
eNovation Chemicals LLC	D632639-100mg	(2S)-2-amino-3-(4,4-difluorocyclohexyl)propanoic acid hydrochloride	2306254-36-2	97%	100mg	$165	2024-07-21
eNovation Chemicals LLC	D632639-250MG	(2S)-2-amino-3-(4,4-difluorocyclohexyl)propanoic acid hydrochloride	2306254-36-2	97%	250mg	$340	2024-07-21
eNovation Chemicals LLC	D632639-500MG	(2S)-2-amino-3-(4,4-difluorocyclohexyl)propanoic acid hydrochloride	2306254-36-2	97%	500mg	$585	2024-07-21
eNovation Chemicals LLC	D632639-1G	(2S)-2-amino-3-(4,4-difluorocyclohexyl)propanoic acid hydrochloride	2306254-36-2	97%	1g	$995	2024-07-21
eNovation Chemicals LLC	D632639-5G	(2S)-2-amino-3-(4,4-difluorocyclohexyl)propanoic acid hydrochloride	2306254-36-2	97%	5g	$3680	2024-07-21